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Compound of Interest

Compound Name: DL002

Cat. No.: B15605098

For researchers, scientists, and drug development professionals utilizing DL002-DILUYENTE
F-5, adherence to proper disposal protocols is critical for ensuring laboratory safety and
environmental protection. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate the safe management of this
chemical substance.

Immediate Safety and Hazard Information

DL002-DILUYENTE F-5 is a flammable liquid and vapor that poses several health risks. It is
harmful if it comes into contact with skin or is inhaled, and it can cause serious eye and skin
irritation. Inhalation may lead to respiratory irritation, drowsiness, or dizziness. Aspiration of this
substance if swallowed can be fatal.

Hazard Statements:

H226: Flammable liquid and vapour.

H304: May be fatal if swallowed and enters airways.

H312+H332: Harmful in contact with skin or if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

e H336: May cause drowsiness or dizziness.

Quantitative Data Summary

For quick reference, the following table summarizes the key hazard classifications for DL002-

DILUYENTE F-5 according to the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS).
Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapour
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity )
. H335: May cause respiratory
— Single Exposure 3 S
. T Irritation
(Respiratory tract irritation)
Specific Target Organ Toxicity )
) ) H336: May cause drowsiness
— Single Exposure (Narcotic 3

effects)

or dizziness

Experimental Protocols: Disposal Methodology

The proper disposal of DL002-DILUYENTE F-5 must be conducted in a manner that mitigates

its hazardous properties. The following step-by-step protocol should be strictly followed.
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Step 1: Segregation and Labeling

o Designate a specific, well-ventilated area for the accumulation of DL002 waste.

o Use only compatible, leak-proof containers for waste collection.

o Clearly label the waste container with "Hazardous Waste," the full chemical name "DL002-
DILUYENTE F-5," and a list of its components (contains xylene, mixture of isomers).

« Indicate the specific hazards (e.g., "Flammable," "Toxic," "Irritant") on the label.

Step 2: Personal Protective Equipment (PPE)

o Always wear appropriate PPE when handling DL002 waste, including:

[¢]

Chemical-resistant gloves (e.g., nitrile, neoprene).

[e]

Safety goggles or a face shield.

[e]

A lab coat or chemical-resistant apron.

o

In case of inadequate ventilation, use a respirator with an appropriate organic vapor
cartridge.

Step 3: Waste Accumulation

o Keep the waste container tightly closed except when adding waste.

e Do not mix DL002 waste with other incompatible waste streams.

o Store the waste container in a designated, secure area away from sources of ignition such
as heat, sparks, and open flames.

Step 4: Final Disposal

e Arrange for the disposal of the hazardous waste through a licensed environmental waste
management company.
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e Provide the waste management company with a copy of the Safety Data Sheet (SDS) for
DLO002-DILUYENTE F-5.

» Follow all local, state, and federal regulations for the transportation and disposal of
hazardous chemical waste.

e Do NOT dispose of DL002-DILUYENTE F-5 down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DL002-
DILUYENTE F-5.
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Identify DLO02 Waste

:
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:
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When container is full or
per institutional schedule

Arrange for Licensed Disposal

Provide SDS to Waste Management Company

Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of DL002-DILUYENTE F-5.
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 To cite this document: BenchChem. [Proper Disposal Procedures for DLOO2-DILUYENTE F-
5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605098#dI002-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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